Cas no 2586126-87-4 (Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl-)

Technical Introduction: Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl-, is a brominated pyridine derivative featuring a cyclopropylmethyl substituent at the 5-position and a methyl group at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized pyridine core, which serves as a versatile intermediate for further modifications. The bromine atom at the 3-position offers a reactive site for cross-coupling reactions, while the cyclopropylmethyl group introduces steric and electronic effects that can influence reactivity and binding properties. Its structural features make it valuable for constructing complex heterocyclic frameworks or bioactive molecules. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity.

Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- structure

2586126-87-4 structure

Product Name:Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl-

CAS No:2586126-87-4

MF:C₁₀H₁₂BrN

MW:226.11

CID:5077145

Update Time:2025-06-13

Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl-
- Inchi： 1S/C10H12BrN/c1-7-9(4-8-2-3-8)5-12-6-10(7)11/h5-6,8H,2-4H2,1H3
- InChI Key： VVCQKVIMLOZZBP-UHFFFAOYSA-N
- SMILES： N1=CC(Br)=C(C(CC2CC2)=C1)C

Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021PTD-250mg	3-Bromo-5-(cyclopropylmethyl)-4-methylpyridine	2586126-87-4	95%	250mg	$1105.00	2025-02-12
Aaron	AR021PTD-500mg	3-Bromo-5-(cyclopropylmethyl)-4-methylpyridine	2586126-87-4	95%	500mg	$1255.00	2025-02-12

Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl-

Research Briefing on Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- (CAS: 2586126-87-4) in Chemical and Biomedical Applications

Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- (CAS: 2586126-87-4) is a brominated pyridine derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and material science. This compound features a cyclopropylmethyl substituent, which enhances its steric and electronic characteristics, making it a valuable intermediate in synthetic chemistry and a candidate for pharmacological evaluation.

Recent studies have focused on the synthesis and functionalization of this pyridine derivative, exploring its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of complex heterocyclic scaffolds. The bromine atom at the 3-position serves as a versatile handle for further derivatization, enabling the introduction of diverse functional groups to tailor the compound's physicochemical and biological properties.

In the biomedical realm, preliminary investigations suggest that Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl- exhibits promising activity as a modulator of specific enzymatic targets, particularly in the context of inflammatory and oncological pathways. For instance, molecular docking studies have indicated potential interactions with kinases and G-protein-coupled receptors (GPCRs), highlighting its utility in the design of novel therapeutic agents. However, detailed mechanistic studies and in vivo evaluations are still underway to validate these findings.

From a material science perspective, this compound has been explored for its potential in the development of organic semiconductors and liquid crystals. The cyclopropylmethyl group contributes to the compound's conformational rigidity, which is advantageous for achieving ordered molecular packing in thin-film applications. Researchers are also investigating its use in metal-organic frameworks (MOFs) due to its ability to coordinate with transition metals, offering opportunities for catalytic and sensing applications.

Despite its promise, challenges remain in the scalable synthesis and purification of Pyridine, 3-bromo-5-(cyclopropylmethyl)-4-methyl-, as well as in optimizing its stability under various conditions. Future research directions include the development of more efficient synthetic routes, comprehensive toxicity profiling, and exploration of its derivatives for tailored applications. This compound represents a compelling case study in the intersection of chemical synthesis and biomedical innovation, with potential impacts across multiple disciplines.